Bimetallic nanosized solids with acid and redox properties for catalytic activation of C–C and C–H bonds†
Chemical Science Pub Date: 2016-08-26 DOI: 10.1039/C6SC03335K
Abstract
A new approach is presented to form self-supported bimetallic nanosized solids with acid and redox catalytic properties. They are water-, air- and H2-stable, and are able to activate demanding C–C and C–H reactions. A detailed mechanistic study on the formation of the Ag–Fe bimetallic system shows that a rapid redox-coupled sequence between Ag+, O2 (air) and Fe2+ occurs, giving monodisperse Ag nanoparticles supported by O-bridged diatomic Fe3+ triflimides. The system can be expanded to Ag nanoparticles embedded within a matrix of Cu2+, Bi3+ and Yb3+ triflimide.
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